5-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(hydroxyimino)ethyl]-N,N-diethyl-2-thiophenesulfonamide

• IUPAC Name: 5-[(2E)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-hydroxyiminoethyl]-N,N-diethylthiophene-2-sulfonamide
• InChI: InChI=1S/C16H17ClF3N3O3S2/c1-3-23(4-2)28(25,26)14-6-5-13(27-14)11(9-22-24)15-12(17)7-10(8-21-15)16(18,19)20/h5-9,11,24H,3-4H2,1-2H3/b22-9+
• InChI Key: JCVSMRWDQWTWIY-LSFURLLWSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(S1)C(C=NO)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: CCN(CC)S(=O)(=O)C1=CC=C(S1)C(/C=N/O)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C16H17ClF3N3O3S2
• Molecular Weight: 455.9 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives involves the use of 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), which is a chemical intermediate for the synthesis of several crop-protection products. Various methods of synthesizing 2,3,5-DCTF have been reported.

Chemical Reactions Analysis

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. The biological activities of fluorine-containing compounds are considered to be derived from the unique physicochemical properties of fluorine.

Scientific Research Applications

Inhibitory Activities

A study focused on synthesizing a series of N-(trifluoromethyl-2-pyridinyl)alkane- and arenesulfonamides, including compounds similar to 5-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(hydroxyimino)ethyl]-N,N-diethyl-2-thiophenesulfonamide, revealed their potential as inhibitors of secretory phospholipase A₂. These compounds demonstrated varying inhibitory activities, with certain analogs showing significant potency (Nakayama et al., 2011).

Synthesis and Characterization

Another study described the synthesis and characterization of celecoxib derivatives, which structurally relate to the compound . These derivatives exhibited various pharmacological activities including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. The study provided insights into the molecular structure and potential therapeutic applications of these compounds (Küçükgüzel et al., 2013).

Antiviral and Antineoplastic Potency

Another significant application is noted in the synthesis and biological activities of compounds structurally similar to 5-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(hydroxyimino)ethyl]-N,N-diethyl-2-thiophenesulfonamide. These compounds demonstrated antiviral and antineoplastic potency, with certain modifications leading to an improvement in therapeutic index and reduced toxicity to host cells (Lin et al., 1976).

Pharmacokinetics and Receptor Agonism

Studies on the pharmacokinetics and receptor agonism properties of related compounds have also been conducted. These studies explored the bioavailability and metabolic pathways in different animal models, providing valuable data on the systemic clearance and potential therapeutic applications of these compounds (Stearns et al., 2002).

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. Current investigations are indicative of significant bioremediation strategies for xenobiotic mitigation.